Cas no 1804443-27-3 (2,6-Diamino-3-(difluoromethyl)-5-iodopyridine)

• Product Name: 2,6-Diamino-3-(difluoromethyl)-5-iodopyridine
• CAS No: 1804443-27-3
• MF: C₆H₆F₂IN₃
• MW: 285.033219814301
• CID: 4850470
• Update Time: 2025-05-20

2,6-Diamino-3-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Diamino-3-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C6H6F2IN3/c7-4(8)2-1-3(9)6(11)12-5(2)10/h1,4H,(H4,10,11,12)
• InChI Key： XECXCBJSTPSVKS-UHFFFAOYSA-N
• SMILES： IC1=C(N)N=C(C(C(F)F)=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.4
• Topological Polar Surface Area: 64.9

Additional information on 2,6-Diamino-3-(difluoromethyl)-5-iodopyridine

Comprehensive Overview of 2,6-Diamino-3-(difluoromethyl)-5-iodopyridine (CAS No. 1804443-27-3)

2,6-Diamino-3-(difluoromethyl)-5-iodopyridine (CAS No. 1804443-27-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and iodo substituents, make it a valuable intermediate for designing novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its pyridine core serves as a scaffold for targeting enzymes and receptors.

The compound's diamino functionality enhances its versatility in synthetic chemistry, enabling coupling reactions and derivatization for diverse applications. Recent studies highlight its role in developing antimicrobial agents and kinase inhibitors, aligning with the growing demand for innovative therapeutics. Its iodopyridine moiety also facilitates radiolabeling, making it relevant in PET imaging and diagnostic research—a hot topic in precision medicine.

From an industrial perspective, 2,6-Diamino-3-(difluoromethyl)-5-iodopyridine is synthesized through multistep organic reactions, often involving palladium-catalyzed cross-coupling to introduce the iodo group. Optimizing its yield and purity remains a focus for manufacturers, as demand rises for high-quality intermediates in small-molecule drug development. Environmental and safety considerations are also critical, with green chemistry principles being applied to reduce hazardous byproducts.

In agrochemicals, this compound's difluoromethyl group is studied for its potential to enhance pesticide efficacy by improving metabolic stability. This aligns with global trends toward sustainable agriculture and crop protection solutions. Researchers are exploring its derivatives as alternatives to traditional pesticides, addressing concerns about resistance and environmental impact.

The compound's CAS No. 1804443-27-3 is frequently searched in academic and patent databases, reflecting its commercial and scientific relevance. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a common query among quality control professionals. Additionally, its storage conditions—often under inert atmospheres to prevent degradation—are a practical concern for laboratories.

Future directions for 2,6-Diamino-3-(difluoromethyl)-5-iodopyridine include exploring its role in bioconjugation and proteolysis-targeting chimeras (PROTACs), cutting-edge areas in drug development. Its compatibility with click chemistry further expands its utility in biopharmaceuticals. As synthetic methodologies advance, this compound is poised to remain a key player in interdisciplinary research.